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Compound of Interest

Compound Name: Cesium oxalate

Cat. No.: B095611 Get Quote

Introduction
Cesium oxalate (Cs₂C₂O₄) is a salt of cesium and oxalic acid. Its controlled crystallization is

crucial for various applications in materials science, analytical chemistry, and potentially in the

development of pharmaceutical intermediates. These application notes provide detailed

protocols for the synthesis and crystallization of cesium oxalate from aqueous and mixed-

solvent systems. The methodologies are designed for researchers, scientists, and

professionals in drug development who require high-purity crystalline cesium oxalate.

Physicochemical Properties
Cesium oxalate is a white, crystalline solid. A summary of its key physicochemical properties is

presented in Table 1.

Table 1: Physicochemical Properties of Cesium Oxalate
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Property Value Reference

Molecular Formula Cs₂C₂O₄ [1]

Molecular Weight 353.83 g/mol [2]

Appearance White powder/solid [2][3]

Crystal System Monoclinic N/A

Solubility in Water 76 g/100 mL (at 25 °C) [3]

Thermal Decomposition

Decomposes to cesium

carbonate and carbon

monoxide upon heating.

[3]

Experimental Protocols
Synthesis and Crystallization of Cesium Oxalate from
Cesium Carbonate and Oxalic Acid in an Aqueous
Solution
This protocol details the preparation of cesium oxalate crystals from the reaction of cesium

carbonate and oxalic acid in water. The principle is based on the chemical reaction:

Cs₂CO₃ + H₂C₂O₄ → Cs₂C₂O₄ + H₂O + CO₂[3]

Materials:

Cesium carbonate (Cs₂CO₃), high purity

Oxalic acid dihydrate (H₂C₂O₄·2H₂O), high purity

Deionized water

Ethanol (optional, for enhancing precipitation)

Beakers and flasks

Magnetic stirrer and stir bar
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Heating plate

Filtration apparatus (e.g., Büchner funnel and filter paper)

Drying oven or desiccator

Protocol:

Solution Preparation:

Prepare a solution of cesium carbonate by dissolving a calculated amount in deionized

water. For example, dissolve 32.6 g (0.1 mol) of cesium carbonate in 100 mL of deionized

water in a 250 mL beaker.

In a separate beaker, prepare a stoichiometric solution of oxalic acid. Dissolve 12.6 g (0.1

mol) of oxalic acid dihydrate in 100 mL of deionized water. Gentle heating may be required

to fully dissolve the oxalic acid.

Reaction and Precipitation:

While stirring the cesium carbonate solution at room temperature, slowly add the oxalic

acid solution dropwise.

Effervescence (release of CO₂) will be observed. Continue stirring for 30-60 minutes after

the addition is complete to ensure the reaction goes to completion.

Cesium oxalate will precipitate out of the solution as a white solid.

Crystallization (Slow Cooling Method):

To obtain larger crystals, heat the reaction mixture to 60-70 °C to dissolve the cesium
oxalate precipitate. Ensure all the solid is dissolved.

Cover the beaker with a watch glass and allow it to cool slowly to room temperature

undisturbed. For even slower cooling, the beaker can be placed in an insulated container.

Crystals will form as the solution cools and becomes supersaturated.
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Crystal Isolation and Drying:

Once crystallization is complete, decant the supernatant.

Collect the crystals by vacuum filtration using a Büchner funnel.

Wash the crystals with a small amount of cold deionized water to remove any soluble

impurities.

For a higher yield, the crystals can be washed with a cold ethanol-water mixture, as

cesium oxalate is less soluble in the presence of ethanol.[4]

Dry the crystals in a drying oven at a low temperature (e.g., 50-60 °C) or in a desiccator

over a suitable desiccant.

Recrystallization for High-Purity Crystals (Slow
Evaporation Method)
This protocol is for purifying cesium oxalate and growing well-defined single crystals.

Materials:

Crude cesium oxalate crystals

Deionized water

Crystallization dish

Filter paper

Protocol:

Preparation of a Saturated Solution:

In a beaker, add the crude cesium oxalate to a minimal amount of deionized water.

Gently heat the mixture while stirring until all the cesium oxalate dissolves, creating a

saturated or near-saturated solution.
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Filter the hot solution through a pre-warmed funnel with filter paper into a clean

crystallization dish to remove any insoluble impurities.

Crystal Growth by Slow Evaporation:

Cover the crystallization dish with a piece of filter paper or a watch glass with a small

opening to allow for slow evaporation of the solvent.[5]

Place the dish in a location with a stable temperature and minimal vibrations.

Over several days to weeks, as the solvent evaporates, the concentration of cesium
oxalate will increase, leading to the formation of well-defined crystals.

Crystal Harvesting:

Once the crystals have reached the desired size, carefully remove them from the solution

using tweezers.

Dry the crystals on a filter paper.

Data Presentation
Table 2: Solubility of Cesium Oxalate and Related Compounds
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Compound Solvent
Temperature
(°C)

Solubility (
g/100 mL)

Reference

Cesium Oxalate

(Cs₂C₂O₄)
Water 25 76 [3]

Cesium

Carbonate

(Cs₂CO₃)

Water 15 260.5 [6]

Cesium

Carbonate

(Cs₂CO₃)

Ethanol - 11 [6]

Cesium

Tetraoxalate
1.0 M Oxalic Acid 14

Decreases with

increasing oxalic

acid

concentration

[4]

Note: Comprehensive solubility data for cesium oxalate at various temperatures and in

different solvent systems is limited in the publicly available literature. The provided data for

related cesium compounds can offer qualitative guidance for crystallization experiments.

Logical and Experimental Workflows
The following diagrams illustrate the chemical reaction for the synthesis of cesium oxalate and

the experimental workflow for its crystallization.

Chemical Reaction for Cesium Oxalate Synthesis

Cesium Carbonate (Cs₂CO₃) Oxalic Acid (H₂C₂O₄)

Cesium Oxalate (Cs₂C₂O₄) Water (H₂O) Carbon Dioxide (CO₂)
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Caption: Synthesis of Cesium Oxalate.

Experimental Workflow for Cesium Oxalate Crystallization

Solution Preparation

Reaction and Precipitation

Crystallization

Isolation and Drying

Dissolve Cs₂CO₃ in Water

Slowly Mix Solutions with Stirring

Dissolve H₂C₂O₄ in Water

Precipitation of Cs₂C₂O₄

Heat to Dissolve Precipitate

Slow Cooling to Induce Crystallization

Filter Crystals

Wash with Cold Water/Ethanol

Dry Crystals

final_product

High-Purity Cesium Oxalate Crystals
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Caption: Cesium Oxalate Crystallization Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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